Cas no 681271-48-7 (6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine)

6-[4-(Diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine is a nitropyrimidine derivative featuring a diphenylmethyl-substituted piperazine moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of biologically active molecules targeting central nervous system (CNS) disorders. Its structural framework combines a nitro-substituted pyrimidine core with a sterically hindered piperazine group, which may influence receptor binding affinity and selectivity. The presence of the diphenylmethyl group enhances lipophilicity, potentially improving blood-brain barrier permeability. This compound is of interest in medicinal chemistry research for its modifiable functional groups, enabling further derivatization for structure-activity relationship studies. Proper handling is required due to the nitro group's reactivity.

6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine structure

681271-48-7 structure

Product Name:6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine

CAS No:681271-48-7

MF:C₂₁H₂₂N₆O₂

MW:390.438383579254

CID:5886498

PubChem ID:2959032

Update Time:2025-06-09

6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-(4-benzhydrylpiperazin-1-yl)-5-nitropyrimidin-4-amine
- 4-Pyrimidinamine, 6-[4-(diphenylmethyl)-1-piperazinyl]-5-nitro-
- 681271-48-7
- AKOS001425424
- Oprea1_053308
- 6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine
- Z57604869
- SR-01000280400
- SR-01000280400-1
- F0543-0251
- Inchi： 1S/C21H22N6O2/c22-20-19(27(28)29)21(24-15-23-20)26-13-11-25(12-14-26)18(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,15,18H,11-14H2,(H2,22,23,24)
- InChI Key： IZYSWWBCOARXAT-UHFFFAOYSA-N
- SMILES： C1=NC(N2CCN(C(C3=CC=CC=C3)C3=CC=CC=C3)CC2)=C([N+]([O-])=O)C(N)=N1

Computed Properties

Exact Mass: 390.18042397g/mol
Monoisotopic Mass: 390.18042397g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 506
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 104Å²

6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0543-0251-2μmol	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0543-0251-5μmol	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0543-0251-10μmol	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0543-0251-20μmol	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0543-0251-1mg	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0543-0251-2mg	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0543-0251-3mg	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0543-0251-4mg	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0543-0251-5mg	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0543-0251-10mg	6-[4-(diphenylmethyl)piperazin-1-yl]-5-nitropyrimidin-4-amine	681271-48-7	90%+	10mg	$79.0	2023-05-17